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Compound of Interest

Compound Name: Furaneol

Cat. No.: B144009

An objective analysis of the sensory and physicochemical properties of two key furanones,
providing essential data for researchers, scientists, and professionals in drug development and
flavor chemistry.

This guide presents a detailed comparative study of Furaneol (4-hydroxy-2,5-dimethyl-3(2H)-
furanone) and its methyl ether derivative, Methoxyfuraneol (2,5-dimethyl-4-methoxy-3(2H)-
furanone). Both compounds are significant contributors to the aroma of a wide variety of fruits
and processed foods. This analysis synthesizes available data on their sensory profiles, odor
thresholds, and the underlying signaling pathways involved in their perception, offering a
valuable resource for sensory science and product development.

Quantitative Sensory and Physicochemical Data

A compilation of the key sensory and physical properties of Furaneol and Methoxyfuraneol is
presented below. These values have been collated from various scientific sources to provide a
direct comparison.
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Property Furaneol Methoxyfuraneol

4-hydroxy-2,5-dimethyl-3(2H)- 2,5-dimethyl-4-methoxy-3(2H)-

IUPAC Name

furanone furanone

Strawberry furanone, Mesifurane, Strawberry
Synonyms )

Pineapple ketone furanone methyl ether
CAS Number 3658-77-3 4077-47-8
Molecular Formula CeHsOs C7H1003
Molar Mass 128.13 g/mol 142.15 g/mol

) ) Caramel, grape, maple, musty,
] Caramel-like, sweet, fruity,
Sensory Profile ) sweet, coffee, nutty, meaty,
jammy, burnt sugar
raw potato, vegetable, bready

Odor Threshold in Water 0.03 - 60 ppb (ung/L) 0.02 ppb (ug/L)

Sensory Profile Comparison

While both Furaneol and Methoxyfuraneol share a core sweet and caramel-like aroma, their
sensory profiles exhibit distinct differences. Furaneol is predominantly characterized by its
fruity and jam-like notes, often associated with strawberries and pineapple. Its aroma is
generally described as sweet and sugary.

In contrast, Methoxyfuraneol presents a more complex and multifaceted aroma profile.
Alongside the caramel and sweet notes, it possesses distinct grape, maple, and even savory
and vegetative undertones, with some sources describing it as having coffee, nutty, and meaty
nuances. At certain concentrations, it can also impart burnt sugar, metallic, and earthy potato-
like notes. This complexity makes Methoxyfuraneol a versatile compound in flavor creation,
capable of contributing both sweet and savory characteristics.

Experimental Protocols

To quantitatively assess and compare the sensory attributes of compounds like Furaneol and
Methoxyfuraneol, standardized methodologies are employed. The following are detailed
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protocols for two key experimental techniques: Flavor Profile Analysis and Gas
Chromatography-Olfactometry (GC-O).

Flavor Profile Analysis (FPA)

Flavor Profile Analysis is a descriptive sensory method used to identify and quantify the specific
aroma and flavor characteristics of a substance.

Objective: To determine and compare the sensory attributes of Furaneol and
Methoxyfuraneol.

Materials:

Furaneol and Methoxyfuraneol standards of high purity.

Odor-free water for dilution.

Glass sniffing jars with lids.

A panel of 8-12 trained sensory assessors.
Procedure:

o Panelist Training: Assessors are trained to identify and scale the intensity of a range of
aroma descriptors relevant to furanones (e.g., caramel, sweet, fruity, burnt, earthy).
Reference standards for each descriptor are used for calibration.

o Sample Preparation: A series of dilutions of Furaneol and Methoxyfuraneol in odor-free
water are prepared in sniffing jars. Concentrations are chosen to be above the detection
threshold for all panelists.

o Evaluation: Samples are presented to the panelists in a randomized and blind fashion. Each
panelist sniffs the headspace of the jar and rates the intensity of each perceived aroma
attribute on a structured scale (e.g., a 15-point scale where 0 = not perceived and 15 =
extremely intense).

o Data Analysis: The intensity ratings from all panelists are collected and statistically analyzed
to generate a mean intensity score for each attribute for both compounds. The results are
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often visualized using spider or radar plots for easy comparison of the sensory profiles.

Gas Chromatography-Olfactometry (GC-O)

GC-O is an instrumental technique that combines the separation capabilities of gas
chromatography with human sensory perception to identify odor-active compounds in a
sample.

Objective: To identify and compare the odor-active regions and their corresponding descriptors
for Furaneol and Methoxyfuraneol.

Materials:

Gas chromatograph coupled with a mass spectrometer (GC-MS) and an olfactometry port.

Appropriate GC column for flavor analysis (e.g., DB-Wax or FFAP).

High-purity helium as a carrier gas.

Furaneol and Methoxyfuraneol solutions in a suitable solvent (e.g., dichloromethane).

Procedure:

Injection: A small volume of the sample solution is injected into the GC.

o Separation: The compounds are separated based on their volatility and interaction with the
stationary phase of the GC column as they pass through it.

o Detection and Olfactory Evaluation: The effluent from the GC column is split, with one portion
directed to the MS for chemical identification and the other to the olfactometry port. A trained
assessor sniffs the effluent from the olfactometry port and records the time, duration, and
description of any perceived odors.

o Data Correlation: The retention times of the odor events are correlated with the peaks
detected by the MS to identify the chemical compound responsible for each specific aroma.
This allows for a precise determination of the aroma contribution of each compound.

Signaling Pathways and Perception
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The perception of odorants like Furaneol and Methoxyfuraneol begins with their interaction
with specific olfactory receptors (ORS) located on the cilia of olfactory sensory neurons in the
nasal epithelium. This interaction initiates a signal transduction cascade that ultimately leads to
the perception of smell in the brain.

Recent research has identified a specific olfactory receptor, OR5M3, that is selectively
activated by Furaneol. The binding of Furaneol to OR5M3 triggers a conformational change in
the receptor, which in turn activates a G-protein (Gaolf). This G-protein then stimulates adenylyl
cyclase to produce cyclic AMP (cCAMP). The increase in intracellular cAMP opens cyclic
nucleotide-gated (CNG) ion channels, leading to an influx of cations (Na* and Ca2*) and
depolarization of the neuron. This electrical signal is then transmitted to the brain for
processing.

While a specific olfactory receptor for Methoxyfuraneol has not yet been definitively identified
in the reviewed literature, it is understood to follow the same general olfactory signaling
pathway. It is hypothesized that Methoxyfuraneol interacts with one or more other olfactory
receptors, which, given its more complex aroma profile, may be more broadly tuned or a
different subset of receptors compared to those that bind Furaneol.

Below are diagrams illustrating the known signaling pathway for Furaneol and the generalized
pathway for Methoxyfuraneol.

Click to download full resolution via product page

Caption: Specific olfactory signaling pathway for Furaneol via the OR5M3 receptor.
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« To cite this document: BenchChem. [A Comparative Sensory Study: Furaneol vs.
Methoxyfuraneol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b144009#furaneol-vs-methoxyfuraneol-a-comparative-
sensory-study]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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